Cas no 850932-81-9 (N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 850932-81-9
• MF: C₂₄H₂₁FN₂O₃S
• MW: 436.498548269272
• CID: 6277304
• PubChem ID: 2157632
• Update Time: 2025-05-19

N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide
• AKOS024585588
• N-(4-fluorophenyl)-2-((1-(2-methylbenzyl)-1H-indol-3-yl)sulfonyl)acetamide
• 850932-81-9
• F0590-0330
• N-(4-fluorophenyl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfonylacetamide
• N-(4-fluorophenyl)-2-({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H21FN2O3S/c1-17-6-2-3-7-18(17)14-27-15-23(21-8-4-5-9-22(21)27)31(29,30)16-24(28)26-20-12-10-19(25)11-13-20/h2-13,15H,14,16H2,1H3,(H,26,28)
• InChI Key： INLLWCDAGNELMU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)(C1=CN(CC2C=CC=CC=2C)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 436.12569187g/mol
• Monoisotopic Mass: 436.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76.6Ų

Additional information on N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide

Professional Introduction to N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 850932-81-9)

N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 850932-81-9, represents a sophisticated molecular structure that combines fluorine substitution with an indole scaffold, making it a promising candidate for various therapeutic applications. The intricate architecture of this molecule, featuring a sulfonyl group linked to an acetylamide moiety, suggests potential interactions with biological targets that could be exploited for medicinal chemistry.

The N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide structure is particularly intriguing due to the presence of a fluorine atom at the 4-position of the phenyl ring. Fluorine substitution in pharmaceuticals is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In this context, the fluorine atom in this compound may enhance its bioavailability and reduce susceptibility to enzymatic degradation, thereby improving its therapeutic efficacy. Additionally, the indole moiety is a well-known pharmacophore in drug discovery, often associated with compounds exhibiting activities such as antitumor, antimicrobial, and anti-inflammatory effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have indicated that the sulfonyl group in N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide may interact with specific amino acid residues in protein targets, potentially leading to inhibitory effects on key enzymes involved in disease pathways. For instance, preliminary computational studies suggest that this compound could exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders.

The synthesis of N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide presents a significant challenge due to the complexity of its molecular framework. However, recent developments in synthetic methodologies have made it feasible to construct such intricate structures with high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in forming the carbon-carbon bonds essential for this compound's structure. Furthermore, advances in fluorination techniques have allowed for the introduction of fluorine atoms at specific positions with high selectivity, which is crucial for maintaining the compound's desired pharmacological properties.

In vitro studies have begun to explore the potential pharmacological effects of N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound's ability to induce apoptosis in these cells may be attributed to its interaction with intracellular signaling pathways that regulate cell growth and survival. Additionally, preliminary pharmacokinetic studies indicate that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent.

The indole scaffold in N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide is particularly noteworthy due to its prevalence in natural products and bioactive molecules. Indole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The structural features of this compound may allow it to interact with biological targets in ways that are distinct from other indole-based molecules, potentially offering novel therapeutic approaches. Ongoing research aims to elucidate the precise mechanisms of action of this compound and identify any potential side effects or toxicities associated with its use.

The development of new pharmaceuticals relies heavily on the availability of high-quality chemical compounds for screening and testing. N-(4-fluorophenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide represents an important contribution to this effort, providing researchers with a structurally unique molecule that may exhibit valuable therapeutic properties. As research continues to uncover new applications for this compound, it is likely that it will play a significant role in the discovery and development of next-generation pharmaceuticals.